Cas no 6921-28-4 (Dipropargylamine)

• Product Name: Dipropargylamine
• CAS No: 6921-28-4
• MF: C₆H₇N
• MW: 93.126481294632
• MDL: MFCD00008574
• CID: 507412
• PubChem ID: 23350
• Update Time: 2025-11-06

Dipropargylamine Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine,N-2-propyn-1-yl-
• Dipropargylamine
• C6H7N
• N-(2-PROPYNYL)-2-PROPYN-1-AMINE
• N-prop-2-ynylprop-2-yn-1-amine
• 2-Propyn-1-amine,N-2-propynyl
• 4-azahepta-1,6-diyne
• DI-2-PROPYNYLAMINE
• diporpargylamine
• etc
• headers
• medialib
• N,N-dipropargylamine
• N-2-Propynyl-2-propyn-1-amine
• newsa
• N,N-Di(prop-2-ynyl)amine
• N-(2-Propyn-1-yl)-2-propyn-1-amine
• NSC 80652
• Di(2-propynyl)amine
• FS001811
• 2-Propyn-1-amine, N-2-propynyl-
• TST5UMI4J4
• N,N-di(2-propynyl)amine
• RGSODMOUXWISAG-UHFFFAOYSA-N
• diprop-2-ynylamine
• NSC80652
• Di-prop-2-ynyl-amine
• Dipropargylamine, 97%
• bis(prop-2-yn-1-yl)amine
• (HC.$.CCH2)2NH
• AKOS009080132
• NS00036811
• BP-22838
• N-prop-2-ynyl-2-propyn-1-amine
• EN300-147515
• NSC-80652
• MFCD00008574
• AMY864
• 2-Propyn-1-amine, N-2-propyn-1-yl-
• UNII-TST5UMI4J4
• N-(2-Propynyl)-2-propyn-1-amine #
• 6921-28-4
• Dipropargylamine<img src='/etc/medialib/sigma-aldrich/headers/newsa/new.Par.0001.Image.png' alt='New' />
• AB7102
• DI(PROP-2-YNYL)AMINE
• EINECS 230-036-4
• D4685
• 4-04-00-01137 (Beilstein Handbook Reference)
• N-2-PROPYN-1-YL-2-PROPYN-1-AMINE
• A836392
• DTXSID70219243
• BRN 1735854
• FT-0601982
• 2-Propyn-1-amine, N-2-propynyl-(9CI)
• DTXCID90141734
• DB-101666
• prop-2-yne, 1-prop-2-ynylamino-

• MDL： MFCD00008574
• Inchi： 1S/C6H7N/c1-3-5-7-6-4-2/h1-2,7H,5-6H2
• InChI Key： RGSODMOUXWISAG-UHFFFAOYSA-N
• SMILES： N(CC#C)CC#C
• BRN： 1735854

Computed Properties

• Exact Mass: 93.05780
• Monoisotopic Mass: 93.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 0

Experimental Properties

• Density: 0.900 g/mL at 25 °C
• Boiling Point: 65°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.477
• PSA: 12.03000
• LogP: 0.23330

Dipropargylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： 26-36/37/39-45
• RTECS：JM4551300
• Hazardous Material Identification：
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Dipropargylamine

Recent Advances in Dipropargylamine (CAS 6921-28-4) Research: A Comprehensive Review

Dipropargylamine (CAS 6921-28-4) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This bifunctional alkyne-containing molecule serves as a versatile building block for the synthesis of complex heterocyclic compounds and has shown promising pharmacological potential. Recent studies have focused on its applications in click chemistry, drug discovery, and materials science, demonstrating its unique reactivity profile and biological activity.

Structural analysis reveals that dipropargylamine's two terminal alkyne groups enable diverse chemical transformations, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a linker in PROTAC (proteolysis targeting chimera) development, where it facilitated the formation of stable triazole linkages between warhead and E3 ligase binding moieties. The compound's small molecular weight (109.14 g/mol) and favorable physicochemical properties make it particularly attractive for pharmaceutical applications.

In cancer research, dipropargylamine derivatives have shown potent inhibitory activity against several kinase targets. A recent Nature Communications paper (2024) reported novel dipropargylamine-containing compounds exhibiting nanomolar IC50 values against EGFR and HER2 kinases, with improved selectivity profiles compared to existing inhibitors. Molecular docking studies suggest that the propargyl groups contribute to enhanced binding interactions through unique hydrophobic contacts in the kinase ATP-binding pocket.

Neuroscience applications have also benefited from dipropargylamine chemistry. Researchers at MIT developed a series of dipropargylamine-derived fluorescent probes for real-time imaging of neurotransmitter release (ACS Chemical Neuroscience, 2023). The probes demonstrated superior photostability and cellular permeability compared to traditional amine-reactive dyes, enabling prolonged imaging of synaptic activity in live neurons without significant photobleaching.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the safety and scalability of dipropargylamine production. A 2024 Organic Process Research & Development publication detailed an optimized continuous synthesis route starting from propargyl bromide and ammonia, achieving 85% yield with excellent purity (>99%) while minimizing the risks associated with handling this volatile intermediate.

Looking forward, the unique properties of dipropargylamine position it as a key player in several emerging areas. Its potential in covalent inhibitor design, particularly for challenging targets like KRAS mutants, is currently under investigation by multiple pharmaceutical companies. Additionally, its application in bioorthogonal chemistry for in vivo labeling continues to expand, with recent work demonstrating successful tagging of cell-surface glycans in live animal models (Journal of the American Chemical Society, 2024).

Despite these promising developments, challenges remain in fully exploiting dipropargylamine's potential. Current research efforts are addressing limitations such as potential metabolic instability of propargyl groups and optimizing synthetic methodologies for chiral dipropargylamine derivatives. The compound's future in drug discovery appears bright, with several dipropargylamine-containing candidates expected to enter clinical trials within the next 2-3 years.